Cas no 1805546-15-9 (Ethyl 6-bromomethyl-2-cyano-3-methoxybenzoate)

• Product Name: Ethyl 6-bromomethyl-2-cyano-3-methoxybenzoate
• CAS No: 1805546-15-9
• MF: C₁₂H₁₂BrNO₃
• MW: 298.13258266449
• CID: 4948051
• Update Time: 2025-06-12

Ethyl 6-bromomethyl-2-cyano-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-bromomethyl-2-cyano-3-methoxybenzoate

• Inchi： 1S/C12H12BrNO3/c1-3-17-12(15)11-8(6-13)4-5-10(16-2)9(11)7-14/h4-5H,3,6H2,1-2H3
• InChI Key： TUGDDWRQBNNYTP-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C#N)C=1C(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 2.4
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 6-bromomethyl-2-cyano-3-methoxybenzoate

Research Brief on Ethyl 6-bromomethyl-2-cyano-3-methoxybenzoate (CAS: 1805546-15-9): Recent Advances and Applications

Ethyl 6-bromomethyl-2-cyano-3-methoxybenzoate (CAS: 1805546-15-9) is a key intermediate in the synthesis of various bioactive compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its versatile chemical structure that allows for further functionalization. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential in drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Ethyl 6-bromomethyl-2-cyano-3-methoxybenzoate as a precursor for the synthesis of kinase inhibitors. The study demonstrated that the bromomethyl group at the 6-position facilitates nucleophilic substitution reactions, enabling the introduction of various pharmacophores. This flexibility makes the compound a valuable building block for the development of targeted therapies, particularly in oncology.

Another significant advancement was reported in Organic Letters (2023), where the compound was utilized in the synthesis of heterocyclic scaffolds. The researchers employed palladium-catalyzed cross-coupling reactions to incorporate the benzoate derivative into more complex structures, yielding compounds with promising antimicrobial activity. This underscores the potential of Ethyl 6-bromomethyl-2-cyano-3-methoxybenzoate in addressing the growing challenge of antibiotic resistance.

From a synthetic chemistry perspective, recent work has focused on optimizing the production of Ethyl 6-bromomethyl-2-cyano-3-methoxybenzoate to improve yield and purity. A 2024 study in ACS Omega introduced a novel catalytic system that reduces byproduct formation during the bromination step, enhancing the overall efficiency of the synthesis. Such improvements are critical for scaling up production to meet industrial demands.

Looking ahead, the versatility of Ethyl 6-bromomethyl-2-cyano-3-methoxybenzoate positions it as a cornerstone in medicinal chemistry. Ongoing research is exploring its application in the development of protease inhibitors and modulators of inflammatory pathways. As the compound continues to gain attention, it is expected to play a pivotal role in the discovery of next-generation therapeutics.